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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of tripropylene
glycol (TPG) and several of its derivatives, including Tripropylene Glycol Methyl Ether (TPM),

Tripropylene Glycol n-Butyl Ether (TPnB), and Tripropylene Glycol Diacrylate (TPGDA).

Tripropylene glycol and its simple ether derivatives are generally characterized by low acute

toxicity.[1][2][3] They are utilized in a wide range of industrial and consumer applications, from

solvents and chemical intermediates to ingredients in personal care products.[3][4][5]

It is important for researchers to note that commercial tripropylene glycol is a mixture of

isomers.[1][6] The distinction between these isomers, particularly the predominant "alpha"

configuration (a secondary alcohol), is crucial as it influences the metabolic pathway and

results in a lower toxicity profile compared to ethylene glycol ethers.[1] This is because the

alpha isomer does not readily metabolize to toxic alkoxypropionic acids.[1] This guide

synthesizes key experimental data to facilitate an objective comparison of these compounds.

Quantitative Toxicity Data Summary
The following tables summarize the key toxicological endpoints for tripropylene glycol and its

derivatives, providing a clear comparison of their relative toxicities.

Table 1: Acute Toxicity Data

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b076144?utm_src=pdf-interest
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://datasheets.scbt.com/sc-237243.pdf
https://www.lyondellbasell.com/link/dd3ed0235e994f51926dc91e8f941481.aspx
https://www.propylene-glycol.com/tripropylene-glycol/
https://www.propylene-glycol.com/tripropylene-glycol/
https://www.researchgate.net/publication/232715206_Safety_Assessment_of_Propylene_Glycol_Tripropylene_Glycol_and_PPGs_as_Used_in_Cosmetics
https://www.researchgate.net/figure/The-propylene-glycols-names-isomers-structure-molecular-weights-and-typical-purity_tbl1_236664777
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://datasheets.scbt.com/sc-237243.pdf
https://www.egle.state.mi.us/aps/downloads/ATSL/25498-49-1/25498-49-1_annual_ITSL.pdf
https://datasheets.scbt.com/sc-237243.pdf
https://datasheets.scbt.com/sc-237243.pdf
https://www.benchchem.com/product/b076144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Exposure
Route

Species
Value (LD50 /
LC50)

References

Tripropylene

Glycol (TPG)
Oral Rat

>2,000 - 3,000

mg/kg

[7][8][9][10][11]

[12][13]

Dermal Rabbit >16,320 mg/kg [7][9][14]

Inhalation Rat
>0.083 mg/L (8

hr)
[7][9]

Tripropylene

Glycol Methyl

Ether (TPM)

Oral Rat
3,200 - 3,400

mg/kg
[1][15]

Dermal Rabbit >15,000 mg/kg [1][15]

Inhalation Rat
>5,000 mg/m³ (1

hr)
[1]

Tripropylene

Glycol n-Butyl

Ether (TPnB)

Oral N/A

Ingestion caused

incoordination,

tremors in

animals

[16]

Dermal N/A

Not a skin

sensitizer in

guinea pigs

[16]

Inhalation N/A
Data not

available

Tripropylene

Glycol Diacrylate

(TPGDA)

Oral N/A
Data not

available

Dermal Mouse

Induced skin

tumors in a 20-

week study

[17]

Inhalation N/A
Data not

available
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Table 2: Other Toxicological Endpoints

Compoun
d

Skin/Eye
Irritation

Sensitizat
ion

Genotoxi
city

Carcinog
enicity

Reproduc
tive/Devel
opmental
Toxicity

Repeated
-Dose
NOEL

Tripropylen

e Glycol

(TPG)

Not

irritating to

skin,

slightly

irritating to

eyes[2]

Not

sensitizing[

2]

Not

mutagenic[

2][8][12]

Not

expected

to be

carcinogeni

c[2][18]

Not toxic

for

reproductio

n or

developme

nt[2][3][8]

200

mg/kg/day

(Rat, oral)

[8][12]

Tripropylen

e Glycol

Methyl

Ether

(TPM)

May cause

slight

transient

eye

irritation[15

][19]

Data not

available

Not likely

to be

genotoxic[

1][20]

Data not

available

No

evidence of

developme

ntal toxicity

in rats[20]

Data not

available

Tripropylen

e Glycol n-

Butyl Ether

(TPnB)

May cause

moderate

eye

irritation[16

][21]

Not a skin

sensitizer[1

6]

Data not

available

Data not

available

Data not

available

Data not

available

Tripropylen

e Glycol

Diacrylate

(TPGDA)

Data not

available

Data not

available

No

systemic in

vivo

genotoxicit

y after

dermal

exposure[2

2]

Predicted

to be

carcinogeni

c at the site

of contact

(skin)[17]

Data not

available

Data not

available
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The toxicological data presented are primarily derived from studies following standardized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). Below are methodologies for key experiments.

1. OECD Test Guideline 401: Acute Oral Toxicity

Purpose: To determine the short-term toxicity of a substance when administered in a single

oral dose.

Methodology: The test substance is administered by gavage in graduated doses to several

groups of experimental animals (commonly rats).[12] A control group receives the vehicle

only. The animals are observed for mortality, clinical signs of toxicity, and body weight

changes for a period of 14 days. A post-mortem gross necropsy is performed on all animals

at the end of the observation period.

Endpoint: The primary result is the LD50 (Lethal Dose 50), which is the statistically estimated

dose that is expected to be lethal to 50% of the tested animals.

2. OECD Test Guideline 402: Acute Dermal Toxicity

Purpose: To assess the toxicity of a substance following a single, short-term dermal

application.

Methodology: The substance is applied to a shaved area of the skin (typically on rabbits) for

24 hours.[14] Multiple dose groups are used. The animals are observed for 14 days for signs

of toxicity and mortality.

Endpoint: The dermal LD50 is determined, along with observations of any local skin

reactions and systemic toxic effects.

3. OECD Test Guideline 422: Combined Repeated Dose Toxicity Study with the

Reproduction/Developmental Toxicity Screening Test

Purpose: To provide a broader characterization of the toxicological profile of a substance,

including effects on reproductive performance and offspring development, following repeated

oral administration.[8]
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Methodology: The substance is administered daily by gavage to groups of male and female

rats for a set period before mating, during mating, and for females, through gestation and

early lactation.[8] Observations include clinical signs, body weight, food consumption,

hematology, and clinical biochemistry. At termination, organs are weighed and subjected to

histopathological examination. Reproductive parameters (e.g., fertility, gestation length) and

offspring viability and growth are also assessed.[8][12]

Endpoint: The No-Observed-Adverse-Effect Level (NOAEL) for parental systemic toxicity,

reproductive toxicity, and developmental toxicity is determined.[8]

Visualized Metabolic Pathway and Toxicity
The lower toxicity of propylene glycol ethers (PGEs) like tripropylene glycol, compared to their

ethylene glycol ether (EGE) counterparts, is primarily due to differences in their metabolic

pathways. The following diagram illustrates this critical distinction.

Propylene Glycol Ethers (e.g., TPG)

Ethylene Glycol Ethers (EGEs)

Alpha-Isomer (Predominant) Propylene GlycolMetabolism

Reproductive &
Developmental Toxicity

Further Benign Metabolites
(e.g., CO2, Pyruvic Acid)

EGE Compound Alkoxyacetic Acid
(Toxic Metabolite)

Metabolism

Click to download full resolution via product page

Caption: Metabolic pathways of Propylene vs. Ethylene Glycol Ethers.

Conclusion

The available data consistently demonstrate that tripropylene glycol and its simple ether

derivatives, such as TPM and TPnB, possess a low order of toxicity across acute and chronic

exposure scenarios.[3][18][23] They are not considered genotoxic, carcinogenic, or
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reproductive toxicants.[2][8] This favorable toxicological profile is largely attributed to their

metabolism, which avoids the formation of toxic acid metabolites characteristic of more

hazardous ethylene glycol ethers.[1] In stark contrast, derivatives like Tripropylene Glycol

Diacrylate (TPGDA) exhibit a different hazard profile, with evidence suggesting potential

carcinogenicity upon dermal contact.[17] This highlights the critical importance of considering

the complete chemical structure, not just the parent glycol, when assessing toxicity. For

researchers and professionals, this comparative analysis underscores the generally low risk

associated with tripropylene glycol and its simple ethers, while also serving as a caution

regarding its more reactive derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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